molecular formula C10H20OS B8380204 3,3-Dimethyl-1-tert.-butylthio-2-butanone

3,3-Dimethyl-1-tert.-butylthio-2-butanone

Cat. No.: B8380204
M. Wt: 188.33 g/mol
InChI Key: CJKUNXUJTQHXIB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,3-Dimethyl-1-tert.-butylthio-2-butanone is a useful research compound. Its molecular formula is C10H20OS and its molecular weight is 188.33 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H20OS

Molecular Weight

188.33 g/mol

IUPAC Name

1-tert-butylsulfanyl-3,3-dimethylbutan-2-one

InChI

InChI=1S/C10H20OS/c1-9(2,3)8(11)7-12-10(4,5)6/h7H2,1-6H3

InChI Key

CJKUNXUJTQHXIB-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C(=O)CSC(C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5.8 g (0.25 mol) of sodium metal in 175 ml of absolute ethanol is added, dropwise, 24.4 g (0.27 mol) of 2-methyl-2-propanethiol. The stirred solution is heated for 20 minutes, cooled, and treated in a dropwise manner with 44.8 g (0.25 mol) of 1-bromopinacolone, prepared according to the procedure of J. Am. Chem. Soc., 74, 4507 (1952). This reaction mixture is heated at reflux for 20 minutes, cooled, and poured onto 200 g of ice and water. After being saturated with sodium chloride, the mixture is extracted with four portions of ether. The combined ether extracts are dried over anhydrous magnesium sulfate, filtered, and stripped of solvent. Distillation of the residue through a short Vigreaux column gives the desired product. Properties of this, and similar compounds prepared by substantially the same procedure using the appropriate mercaptans and -haloketones, are given in Table 1.
Quantity
5.8 g
Type
reactant
Reaction Step One
Quantity
175 mL
Type
solvent
Reaction Step One
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24.4 g
Type
reactant
Reaction Step Two
Quantity
44.8 g
Type
reactant
Reaction Step Three
[Compound]
Name
ice
Quantity
200 g
Type
reactant
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five

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